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Compound of Interest

Compound Name:
3-Chloro-6-(2-

methylbenzyl)pyridazine

CAS No.: 60932-70-9

Cat. No.: B2873686

Get Quote

Executive Summary
CAS Registry Number: 60932-70-9 Primary Chemical Identity: 3-Chloro-6-(2-
methylbenzyl)pyridazine Molecular Formula: C₁₂H₁₁ClN₂ Molecular Weight: 218.68 g/mol [1]

This guide dissects the IUPAC nomenclature variations for CAS 60932-70-9, a halogenated

pyridazine derivative likely utilized as a scaffold in the synthesis of agrochemicals or

pharmaceutical intermediates (specifically pyridazinone-based compounds).[1] The ambiguity

in naming arises from the prioritization of the heterocyclic ring versus the benzene substituent

and the treatment of the linking methylene group. This document establishes the definitive

naming hierarchy, structural basis, and self-validating analytical protocols for researchers.

Structural Basis & Chemical Identity[1]
To understand the naming variations, one must first deconstruct the molecule’s topology. The

structure consists of a pyridazine core (a 1,2-diazine ring) substituted at the 3- and 6-positions.

[1]
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Core Heterocycle: Pyridazine (1,2-diazine).[2]

Substituent 1 (Position 3): Chlorine atom (-Cl).[1][2][3]

Substituent 2 (Position 6): A benzyl group substituted with a methyl group at the ortho

position (2-methylbenzyl).

The chemical logic dictates that the heterocyclic ring takes seniority over the carbocyclic

(benzene) ring as the parent structure.

DOT Diagram: Structural Topology & Naming Logic
The following diagram visualizes the decision tree used to derive the systematic name.

Analyze Structure: CAS 60932-70-9

Identify Principal Functional Group/Ring
(Pyridazine vs. Benzene)

Rule: Heterocycle > Carbocycle
Parent = Pyridazine

Numbering Strategy
Minimize locants for substituents

Position 3: Chloro

Locant 3

Position 6: (2-methylphenyl)methyl
(or '2-methylbenzyl')

Locant 6

Systematic IUPAC Name:
3-Chloro-6-[(2-methylphenyl)methyl]pyridazine

Common/Substitutive Name:
3-Chloro-6-(2-methylbenzyl)pyridazine
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Caption: Logical flow for determining the IUPAC priority and resulting nomenclature variations

for CAS 60932-70-9.

The Naming Landscape: IUPAC Variations
In regulatory filings and patent databases, CAS 60932-70-9 appears under multiple valid

names. Understanding the origin of each variation is critical for exhaustive database searching

(e.g., SciFinder, Reaxys).

Variation A: The Systematic IUPAC Name
Name:3-Chloro-6-[(2-methylphenyl)methyl]pyridazine[1]

Logic: This name strictly follows the substitutive nomenclature rules.

Parent: Pyridazine.[2][4]

Linker: The -CH2- group is treated as a methyl group substituted by a phenyl ring.[1]

Substituent: The phenyl ring has a methyl group at position 2.

Nesting:(2-methylphenyl) describes the ring; [(2-methylphenyl)methyl] describes the entire

group attached to the pyridazine.[1]

Usage: Preferred for high-precision chemical indexing and when avoiding ambiguous

common names like "benzyl."[1]

Variation B: The Common / Semi-Systematic Name
Name:3-Chloro-6-(2-methylbenzyl)pyridazine[1]

Logic: This variation utilizes the retained IUPAC name benzyl (C₆H₅CH₂-).[1]

The substituent is an ortho-methyl substituted benzyl group.[1]

It is concise and widely recognized by synthetic organic chemists.
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Usage: Most common in commercial catalogs and laboratory notebooks.

Variation C: The CAS Index Name (Inverted)
Name:Pyridazine, 3-chloro-6-[(2-methylphenyl)methyl]-[1]

Logic: Used by the Chemical Abstracts Service (CAS). It lists the parent structure first,

followed by the substituents in alphabetical order (ignoring prefixes like di-, tri- but counting

complex substituent names).

Usage: Essential for searching the CAS Registry.

Variation D: The "Ortho" Variation
Name:3-Chloro-6-(o-methylbenzyl)pyridazine[1]

Logic: Uses the traditional ortho (o-), meta (m-), para (p-) nomenclature for the benzene ring

substitution pattern instead of the numeric "2-".

Usage: Older literature and informal communication.

Summary Table of Nomenclature
Naming System Name String Key Feature

IUPAC Systematic

3-Chloro-6-[(2-

methylphenyl)methyl]pyridazin

e

Explicit nesting; avoids

"benzyl" ambiguity.[1]

Common/Trade
3-Chloro-6-(2-

methylbenzyl)pyridazine

Uses "benzyl" retention;

concise.[1]

CAS Index
Pyridazine, 3-chloro-6-[(2-

methylphenyl)methyl]-
Inverted format for indexing.[1]

Traditional
3-Chloro-6-(o-

tolylmethyl)pyridazine

Uses "tolyl" for methylphenyl

group.[1]

Scientific Integrity: Structural Verification Protocols
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To ensure the identity of CAS 60932-70-9 in a drug development context, researchers must

employ self-validating analytical systems.[1] The following protocols verify the structure based

on its unique electronic and isotopic signature.

Proton NMR (¹H-NMR) Validation
The ¹H-NMR spectrum provides definitive proof of the regio-chemistry (3,6-substitution) and the

integrity of the benzyl linker.[1]

Solvent: DMSO-d₆ or CDCl₃.[1]

Key Signals (Expected):

Pyridazine Ring (2H): Two doublets (or an AB system) in the aromatic region (~7.4 - 7.6

ppm). The coupling constant (J) for H-4 and H-5 in pyridazine is typically 9.0 Hz.[1]

Benzyl Methylene (2H): A sharp singlet around 4.2 - 4.4 ppm.[1] This shift confirms the

attachment to the electron-deficient pyridazine ring.[1]

Aromatic Benzyl Ring (4H): Multiplet around 7.1 - 7.3 ppm.

Methyl Group (3H): A singlet around 2.2 - 2.4 ppm (characteristic of an aryl-methyl).[1]

Mass Spectrometry (Isotopic Pattern)
The presence of the Chlorine atom at position 3 provides a built-in verification tool via Mass

Spectrometry.

Method: LC-MS (ESI+).[1]

Diagnostic Criteria:

Molecular Ion: [M+H]⁺ = 219.07 (approx).

Isotope Ratio: Chlorine naturally exists as ³⁵Cl (75%) and ³⁷Cl (25%).

Validation Rule: The mass spectrum must show an M and M+2 peak with an intensity ratio

of approximately 3:1. If this ratio is absent, the chlorine is missing or substituted.
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Synthesis Verification Workflow
If synthesizing this compound (e.g., via Minisci reaction or Grignard coupling), the following

workflow ensures process control.

Starting Material:
3,6-Dichloropyridazine

Reaction:
Cross-Coupling (Negishi/Kumada)

Catalyst: Pd(dppf)Cl2Reagent:
(2-Methylbenzyl)magnesium bromide

(or Zn/Cu couple)

Target:
CAS 60932-70-9

QC Check:
1. HPLC Purity >98%

2. MS (Cl pattern)

Click to download full resolution via product page

Caption: A standard cross-coupling workflow to synthesize CAS 60932-70-9 from the

commercially available 3,6-dichloropyridazine.

Implications for Drug Development[1]
Scaffold Reactivity
The 3-chloro position is highly reactive toward Nucleophilic Aromatic Substitution (SₙAr).

Utility: This molecule is a "linchpin" intermediate. The chlorine can be displaced by amines,

alkoxides, or thiols to generate diverse libraries of bioactive pyridazines.

Warning: In storage, avoid strong nucleophiles or high temperatures, as the chlorine is a

good leaving group on the electron-deficient pyridazine ring.

Database Searching Strategy
When conducting Freedom to Operate (FTO) or prior art searches, do not rely on a single

name.

Search String:(60932-70-9) OR (3-chloro-6-(2-methylbenzyl)pyridazine) OR (3-chloro-6-

[(2-methylphenyl)methyl]pyridazine)[1]

Structure Search: Always use the InChIKey or SMILES string to avoid nomenclature pitfalls.
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SMILES:CC1=CC=CC=C1CC2=NN=C(Cl)C=C2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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